Cas no 71501-11-6 (1-Butanone,1,4-bis(4-bromophenyl)-)

1-Butanone,1,4-bis(4-bromophenyl)- structure
71501-11-6 structure
Product Name:1-Butanone,1,4-bis(4-bromophenyl)-
CAS No:71501-11-6
MF:C16H14Br2O
MW:382.08976316452
CID:573841
PubChem ID:3018154
Update Time:2025-04-19

1-Butanone,1,4-bis(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone,1,4-bis(4-bromophenyl)-
    • 4-bromo-4-(4-bromophenyl)-1-phenylbutan-1-one
    • 4'-bromo-4-(4-bromophenyl)butyrophenone
    • 1,4-bis(4-bromophenyl)butan-1-one
    • DTXSID30991957
    • 71501-11-6
    • NS00063198
    • EINECS 275-543-1
    • Inchi: 1S/C16H14Br2O/c17-14-8-4-12(5-9-14)2-1-3-16(19)13-6-10-15(18)11-7-13/h4-11H,1-3H2
    • InChI Key: XWLXFOHOTCVERQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CCCC(C1C=CC(=CC=1)Br)=O

Computed Properties

  • Exact Mass: 379.94112
  • Monoisotopic Mass: 379.941
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.546
  • Boiling Point: 459.9°C at 760 mmHg
  • Flash Point: 119.9°C
  • Refractive Index: 1.607
  • PSA: 17.07
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